![molecular formula C14H20N6S B5552641 1,3-dimethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine](/img/structure/B5552641.png)
1,3-dimethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of heterocyclic compounds that have garnered attention due to their versatile chemical and physical properties. These properties make them candidates for various applications in material science, pharmaceuticals, and as intermediates in organic synthesis. The structural features of the compound, incorporating pyrazole, thiazole, and imidazole rings, suggest a potential for unique reactivity and interactions.
Synthesis Analysis
The synthesis of related heterocyclic compounds often involves multi-step reactions, starting from simple precursors and utilizing conditions that promote cyclization and substitution reactions. For instance, the reaction of 1H-pyrazol-5-amines with 4,5-dichloro-1,2,3-dithiazolium chloride has been explored to yield pyrazolo[3,4-d]thiazoles, highlighting a pathway that might be relevant to the synthesis of the target compound (Koyioni et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds in this class has been elucidated using techniques like single crystal X-ray crystallography, which offers insights into the arrangement of atoms and the stereochemistry of the molecule. Such detailed structural analysis aids in understanding the compound's reactivity and interactions with other molecules.
Chemical Reactions and Properties
The chemical reactivity of this compound is influenced by the presence of multiple heteroatoms and the potential for tautomerism. The formation of pyrazolo[3,4-d]thiazoles, for example, demonstrates the compound's ability to undergo cyclization reactions, which is a key characteristic of its chemical behavior. These reactions are often pH-dependent, with acidic or basic conditions favoring different pathways (Koyioni et al., 2014).
Scientific Research Applications
Synthetic Pathways and Heterocyclic Chemistry
Research on the synthesis of new compounds with heterocyclic structures similar to the query compound highlights the ongoing interest in developing novel molecules with potential applications in pharmaceuticals, materials science, and chemical synthesis. For example, Sayed et al. (2002) explored the synthesis of new pyridazinones and pyridazines, demonstrating the versatility of heterocyclic compounds in synthetic chemistry (Sayed et al., 2002). Similarly, the work by Roman (2013) on generating a structurally diverse library through alkylation and ring closure reactions emphasizes the importance of heterocyclic compounds in creating a wide range of chemical entities with possible biological activities (Roman, 2013).
Antimicrobial Screening
The quest for new antimicrobial agents often involves the synthesis and screening of compounds with heterocyclic structures. Desai et al. (2012) synthesized a series of mannich bases with potential antimicrobial properties, indicating the role of heterocyclic compounds in developing new therapeutic agents (Desai et al., 2012).
Organic Synthesis and Biological Activities
Studies on the synthesis of compounds with specific structural motifs and their biological evaluation are crucial in medicinal chemistry. Aly et al. (1997) investigated addition and cycloaddition reactions with pyrazole derivatives, which could form the basis for the synthesis of compounds with similar structures to the query compound and their potential biological activities (Aly et al., 1997).
Corrosion Inhibition
The structural motifs found in the query compound can also be relevant in fields outside of biomedicine, such as materials science. Chetouani et al. (2005) studied the inhibitory effect of bipyrazole compounds on the corrosion of pure iron, indicating the potential application of heterocyclic compounds in corrosion inhibition (Chetouani et al., 2005).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1,3-dimethyl-N-[(1-methylimidazol-2-yl)methyl]-N-propylpyrazolo[3,4-d][1,3]thiazol-5-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6S/c1-5-7-20(9-11-15-6-8-18(11)3)14-16-13-12(21-14)10(2)17-19(13)4/h6,8H,5,7,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGMJFMQEQOWZFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=NC=CN1C)C2=NC3=C(S2)C(=NN3C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.